Cas no 1407104-66-8 (2-Chloro-8-methoxy-3-methyl-5-nitroquinoline)

• Product Name: 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline
• CAS No: 1407104-66-8
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• CID: 4816527
• Update Time: 2025-11-02

2-Chloro-8-methoxy-3-methyl-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-8-METHOXY-3-METHYL-5-NITROQUINOLINE
• 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline

• Inchi： 1S/C11H9ClN2O3/c1-6-5-7-8(14(15)16)3-4-9(17-2)10(7)13-11(6)12/h3-5H,1-2H3
• InChI Key： GYCZGXNFSJRYNF-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C2C(=CC=C(C2=N1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline

Comprehensive Guide to 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline (CAS No. 1407104-66-8)

2-Chloro-8-methoxy-3-methyl-5-nitroquinoline (CAS No. 1407104-66-8) is a specialized nitroquinoline derivative with unique chemical properties that make it valuable in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, known for its diverse biological activities and applications in drug discovery. Researchers are increasingly interested in nitro-substituted quinolines due to their potential antimicrobial, anticancer, and anti-inflammatory properties.

The molecular structure of 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline features three distinct functional groups: a chloro substituent at position 2, a methoxy group at position 8, and a nitro group at position 5. These modifications significantly influence the compound's reactivity and biological activity. Current studies focus on how these structural features affect the molecule's binding affinity to various biological targets, particularly in the context of enzyme inhibition and receptor modulation.

Recent advancements in heterocyclic chemistry have sparked renewed interest in functionalized quinolines like 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline. Many researchers are investigating its potential as a pharmacophore in the development of new therapeutic agents. The compound's electron-withdrawing nitro group and electron-donating methoxy group create an interesting electronic profile that may contribute to novel biological activities.

In synthetic chemistry, 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline serves as a versatile building block for more complex molecular architectures. Its multiple reactive sites allow for various chemical transformations, making it valuable for structure-activity relationship (SAR) studies. The compound's crystalline nature and well-defined melting point (typically between 180-185°C) facilitate its characterization and purification in laboratory settings.

The pharmaceutical industry shows particular interest in nitroquinoline derivatives like 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline due to their potential in addressing antibiotic resistance and cancer drug development. Recent publications have explored its possible role as a tyrosine kinase inhibitor or DNA intercalator, though more research is needed to confirm these applications. The compound's lipophilicity, influenced by its chloro and methoxy substituents, may contribute to favorable drug-like properties.

From a safety perspective, proper handling procedures should be followed when working with 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline in laboratory environments. While not classified as hazardous under standard conditions, researchers should employ standard personal protective equipment (PPE) including gloves and safety glasses. The compound's stability under various conditions (pH, temperature, light exposure) is currently being investigated to determine optimal storage conditions.

The market for specialized quinoline derivatives like 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline has grown steadily, driven by increasing demand from pharmaceutical research and academic laboratories. Suppliers typically offer this compound in various quantities, from milligram to kilogram scale, with purity levels exceeding 95%. Recent price trends reflect the compound's growing importance in medicinal chemistry applications.

Analytical characterization of 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques confirm the compound's identity and purity, which are crucial for research applications. The distinctive UV-Vis absorption spectrum of this nitroquinoline derivative makes it particularly suitable for certain spectroscopic studies and analytical method development.

Future research directions for 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline may include exploring its potential in material science applications, particularly in the development of organic semiconductors or photocatalysts. The compound's conjugated π-system and electron-withdrawing/donating groups suggest possible interesting electronic properties that warrant further investigation beyond its biological applications.

For researchers seeking alternatives to 2-Chloro-8-methoxy-3-methyl-5-nitroquinoline, structurally similar compounds include various halogenated nitroquinolines and methoxy-substituted quinolines. However, the specific combination of substituents in this molecule creates unique properties that may not be easily replicated by other derivatives. Comparative studies of these analogues could provide valuable insights into structure-property relationships within this important class of compounds.